Methyl 4-((dimethylamino)methyl)benzoate
Cat. No. B1313592
M. Wt: 193.24 g/mol
InChI Key: VRMRUPQVRWFJAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09421532B2
Procedure details
A 20-mL eggplant flask equipped with a three-way cock and a magnetic stirrer was heat dried while pumping to a vacuum of 5 Pa before its interior was purged with argon atmosphere. Into the flask, iron complex A (1.0 mg, 0.002 mmol) was admitted as catalyst and dissolved in toluene (0.5 mL). To the solution, 1,2-bis(dimethylsilyl)benzene (475 μL) was added through a syringe, and N,N-dimethyl-4-methoxycarbonylbenzamide (207 mg, 1.0 mmol) was added. The solution was stirred at 100° C. for 30 minutes. Toluene was distilled off in vacuum. The crude product was purified by silica gel-packed column chromatography using hexane/ethyl acetate (10/1) as developing solvent, obtaining N,N-dimethyl-4-methoxycarbonylbenzylamine (162 mg, 0.84 mmol, 84%). The results are shown as Entry 3 in Table 5. The resulting amine was identified for geometry by 1H and 13C-NMR spectroscopy and IR spectroscopy.
Yield
84%
Identifiers
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REACTION_CXSMILES
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C[SiH](C)C1C=CC=CC=1[SiH](C)C.[CH3:13][N:14]([CH3:27])[C:15](=O)[C:16]1[CH:21]=[CH:20][C:19]([C:22]([O:24][CH3:25])=[O:23])=[CH:18][CH:17]=1>C1(C)C=CC=CC=1>[CH3:27][N:14]([CH2:15][C:16]1[CH:21]=[CH:20][C:19]([C:22]([O:24][CH3:25])=[O:23])=[CH:18][CH:17]=1)[CH3:13]
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Inputs
Step One
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Name
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|
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Quantity
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475 μL
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Type
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reactant
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Smiles
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C[SiH](C1=C(C=CC=C1)[SiH](C)C)C
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Step Two
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Name
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Quantity
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207 mg
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Type
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reactant
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Smiles
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CN(C(C1=CC=C(C=C1)C(=O)OC)=O)C
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Step Three
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Name
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Quantity
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0.5 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred at 100° C. for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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A 20-mL eggplant flask equipped with a three-way cock and a magnetic stirrer
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heat
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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was purged with argon atmosphere
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DISTILLATION
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Type
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DISTILLATION
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Details
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Toluene was distilled off in vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by silica gel-
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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CN(C)CC1=CC=C(C=C1)C(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.84 mmol | |
| AMOUNT: MASS | 162 mg | |
| YIELD: PERCENTYIELD | 84% | |
| YIELD: CALCULATEDPERCENTYIELD | 84% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
